Cas no 2228642-16-6 (3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2228642-16-6
• MF: C₁₄H₂₂N₂O₅
• MW: 298.334884166718
• CID: 5960161
• PubChem ID: 165879863
• Update Time: 2025-06-08

3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid
• 2228642-16-6
• 3-(1-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid
• EN300-1875373

• Inchi： 1S/C14H22N2O5/c1-13(2,3)10(15-12(19)20-14(4,5)6)8-7-9(11(17)18)21-16-8/h7,10H,1-6H3,(H,15,19)(H,17,18)
• InChI Key： YIMCVUXBWMWTRW-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=C(C(=O)O)ON=1)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.15287181g/mol
• Monoisotopic Mass: 298.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102Ų

Additional information on 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic Acid (CAS No. 2228642-16-6)

3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228642-16-6, represents a sophisticated molecular framework that combines functional groups designed for precise biological activity. The presence of a tert-butoxy carbonylamino moiety and an oxazole ring contributes to its unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural composition of 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid is meticulously engineered to enhance its utility in synthetic chemistry. The oxazole ring, a five-membered heterocyclic structure containing oxygen and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. This feature makes it an ideal scaffold for drug design, as it can be easily modified while retaining its core pharmacophoric properties.

The carbamate functionality at the 1-position of the oxazole ring is another critical aspect of this compound. The tert-butoxy carbonylamino group not only provides a protective effect against hydrolysis but also introduces a positively charged nitrogen atom, which can interact with biological targets. This dual functionality enhances the compound's potential as a pharmacological agent by improving both its stability and its ability to bind to specific receptors or enzymes.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. These compounds have been explored for their potential in treating various diseases, including infectious disorders and inflammatory conditions. The synthesis of 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid exemplifies the advancements in medicinal chemistry that aim to create more effective and targeted therapies.

The tert-butyl group in the compound's name is another key feature that contributes to its overall reactivity and stability. This bulky alkyl group helps to shield the carbamate group from unwanted side reactions, ensuring that the compound remains intact during synthetic processes. Additionally, the 2,2-dimethylpropyl substituent further enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

Recent research has highlighted the importance of oxazole-based compounds in drug development. For instance, studies have demonstrated that certain oxazole derivatives exhibit potent antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication. The structural features of 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid align well with these findings, suggesting that it could be a promising candidate for developing new antibiotics or antifungal agents.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques, such as multi-step organic transformations and protective group strategies, are employed to ensure high yield and purity. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential tools in characterizing the intermediate products and confirming the final structure.

The versatility of 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid extends beyond its role as a building block in drug synthesis. It has also been explored as a key intermediate in the production of agrochemicals and specialty chemicals. Its unique structural features make it suitable for further derivatization into compounds with enhanced biological activity or improved environmental compatibility.

The future prospects of this compound are promising, given the ongoing advancements in synthetic chemistry and drug discovery. Researchers are continuously exploring new ways to utilize oxazole derivatives for therapeutic purposes. The combination of innovative synthetic methodologies with computational modeling techniques will likely lead to the development of more efficient and sustainable processes for producing compounds like 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid.

In conclusion, 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228642-16-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and functional groups make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new uses for oxazole derivatives, this compound is poised to play a crucial role in the development of next-generation therapeutics.